(2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid

• CAS RN: 172093-98-0
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• IUPAC Name: (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C6H11NO4/c1-2-4(8)5(9)3(7-2)6(10)11/h2-5,7-9H,1H3,(H,10,11)/t2-,3-,4-,5+/m0/s1
• InChI Key: VSJDWHSFHHZBIV-NEEWWZBLSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@@H]([C@H](N1)C(=O)O)O)O
• SMILES: CC1C(C(C(N1)C(=O)O)O)O

Description

(2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid, also known as L-erythro-5,6-dihydroxylysine, is an amino acid that is found in proteins such as collagen. It is essential for the proper formation and function of collagen, which is the most abundant protein in the human body and plays a crucial role in the structure and function of various tissues such as skin, bones, and cartilage.

Mechanism Of Action

The mechanism of action of (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid in collagen formation and function is not fully understood. However, it is known to play a crucial role in the crosslinking of collagen fibers, which is essential for the stability and strength of collagen-based tissues.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid are mainly related to its role in collagen formation and function. It is essential for the stability and strength of collagen-based tissues such as skin, bones, and cartilage. Its deficiency can lead to various diseases such as osteoporosis, osteoarthritis, and skin aging.

Advantages And Limitations For Lab Experiments

The advantages of using (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid in lab experiments include its availability, stability, and specificity for collagen-related studies. However, its limitations include the difficulty in its synthesis and purification, as well as its potential interference with other amino acids and proteins.

Future Directions

For research on (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid include:
1. Further investigation of its role in collagen crosslinking and its potential therapeutic effects on various diseases.
2. Development of new methods for its synthesis and purification to overcome its limitations in lab experiments.
3. Exploration of its applications in the production of collagen-based biomaterials with improved properties and performance.
4. Investigation of its potential as a biomarker for collagen-related diseases and disorders.
5. Development of new techniques for its detection and quantification in biological samples.
Conclusion:
In conclusion, (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid is an essential amino acid that plays a crucial role in collagen formation and function. Its importance has led to extensive research on its applications in various fields such as medicine, biotechnology, and materials science. Further research is needed to fully understand its mechanism of action and explore its potential in various applications.

Synthesis Methods

The synthesis of (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid can be achieved through various methods. One of the most common methods is the enzymatic hydrolysis of collagen, which releases (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid,6-dihydroxylysine as a product. Another method involves the chemical synthesis of the amino acid using various chemical reactions.

Scientific Research Applications

The importance of (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid in collagen formation and function has led to extensive research on its applications in various fields such as medicine, biotechnology, and materials science.
In medicine, (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid has been studied for its potential therapeutic effects on various diseases such as osteoporosis, osteoarthritis, and skin aging. It has also been investigated for its role in wound healing and tissue regeneration.
In biotechnology, (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid has been used in the production of collagen-based biomaterials that have applications in tissue engineering and drug delivery.
In materials science, (2S,3R,4S,5S)-3,4-dihydroxy-5-methylpyrrolidine-2-carboxylic acid has been studied for its role in the formation and properties of collagen-based materials such as films, fibers, and hydrogels.